Cas no 64503-11-3 (2-Buten-1-ol,1,4-dibromo-, 1-acetate)

2-Buten-1-ol,1,4-dibromo-, 1-acetate structure
64503-11-3 structure
Product Name:2-Buten-1-ol,1,4-dibromo-, 1-acetate
CAS No:64503-11-3
MF:C6H8Br2O2
MW:271.934520721436
CID:513203
PubChem ID:53421798
Update Time:2025-04-19

2-Buten-1-ol,1,4-dibromo-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,1,4-dibromo-, 1-acetate
    • 1,4-dibromo-2-butenyl acetate
    • 1,4-dibromobut-2-enyl acetate
    • Inchi: 1S/C6H8Br2O2/c1-5(9)10-6(8)3-2-4-7/h2-3,6H,4H2,1H3
    • InChI Key: ZPTZOBRTOWPGCN-UHFFFAOYSA-N
    • SMILES: BrC(C=CCBr)OC(C)=O

Computed Properties

  • Exact Mass: 269.88904
  • Monoisotopic Mass: 269.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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